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Cat. No.: B13837425

Get Quote
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This guide provides an in-depth technical overview of (R)-Butyryl Carnitine-d5 Chloride, a
critical tool for researchers in metabolic studies, drug development, and clinical diagnostics. Its
primary utility lies in its application as a stable isotope-labeled internal standard for the
accurate quantification of butyryl carnitine and other acylcarnitines in various biological
matrices.

Core Identifiers and Chemical Properties

(R)-Butyryl Carnitine-d5 Chloride is the deuterated form of (R)-Butyryl Carnitine Chloride, a
naturally occurring acylcarnitine. The incorporation of five deuterium atoms on the butyryl
moiety results in a mass shift that allows for its differentiation from the endogenous analyte in
mass spectrometry-based assays, without significantly altering its chemical behavior.

While a specific CAS number for (R)-Butyryl Carnitine-d5 Chloride is not consistently
available across commercial suppliers, it is crucial to reference the CAS number of the
unlabeled parent compound for regulatory and safety documentation.
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Identifier Value Source

(2R)-3-Carboxy-N,N,N-
Chemical Name trimethyl-2-(1-oxobutoxy-d5)-1-  [1]

propanaminium Chloride

Molecular Formula C11H17D5CINO4 [2]

Molecular Weight 272.78 g/mol [2]

CAS Number (Unlabeled) 162067-50-7 [3][4]

Alternate CAS (Unlabeled) 25576-40-3

Appearance TyF;caIIy a white to off-white 5]
soli

N Store at 2-8°C, desiccated and
Storage Conditions ) [4]
protected from light.

The Scientific Rationale: Synthesis and Isotopic
Labeling

The synthesis of (R)-Butyryl Carnitine-d5 Chloride involves the esterification of L-carnitine
with a deuterated butyryl moiety. A representative synthetic approach is outlined below. The key
to this synthesis is the use of a deuterated precursor for the butyryl group, ensuring high
isotopic enrichment.

A plausible synthetic route involves the reaction of L-carnitine with deuterated butyryl chloride.
[6] The reaction is typically carried out in an appropriate solvent system under controlled
temperature and pH to ensure the specific esterification at the hydroxyl group of the carnitine
backbone.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://clearsynth.com/product/-r--butyryl-carnitine-d5-chloride
https://www.scbt.com/p/r-butyryl-carnitine-d5-chloride
https://www.scbt.com/p/r-butyryl-carnitine-d5-chloride
https://www.medchemexpress.com/r-butyryl-carnitine-d5-chloride.html
https://isotope.com/l-carnitine-hcl-o-butryl-n-methyl-d3-dlm-3861-group
https://www.lumiprobe.com/p/butyryl-l-carnitine-d3
https://isotope.com/l-carnitine-hcl-o-butryl-n-methyl-d3-dlm-3861-group
https://www.benchchem.com/product/b13837425/docs?utm_src=pdf-body#r-butyryl-carnitine-d5-chloride-a-comprehensive-technical-guide-for-researchers
https://pmc.ncbi.nlm.nih.gov/articles/PMC3583010/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13837425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants
' L-Carnitine ' (Butyryl-dS Chloride)
Process
4 y

Esterification Reaction
(Anhydrous Solvent, Inert Atmosphere)
Products

( )

Click to download full resolution via product page

A representative workflow for the synthesis of (R)-Butyryl Carnitine-d5 Chloride.

Purification of the final product is critical and is typically achieved through recrystallization or

chromatographic techniques to remove any unreacted starting materials and byproducts. The
final product's identity and isotopic enrichment are confirmed using analytical techniques such
as Nuclear Magnetic Resonance (NMR) spectroscopy and high-resolution mass spectrometry.

[7]

Application in Quantitative Bioanalysis: A
Methodological Deep Dive

The primary application of (R)-Butyryl Carnitine-d5 Chloride is as an internal standard in
guantitative bioanalytical methods, most notably Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS).[3][8] Its utility stems from its near-identical chemical and physical
properties to the endogenous analyte, (R)-Butyryl Carnitine, ensuring similar extraction
efficiency and ionization response in the mass spectrometer.

Rationale for Use as an Internal Standard
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In LC-MS/MS analysis, variations in sample preparation, injection volume, and instrument
response can introduce significant errors. An internal standard is a compound added to
samples at a known concentration to correct for these variations. A stable isotope-labeled
internal standard is considered the "gold standard” because it co-elutes with the analyte and
experiences similar matrix effects, leading to highly accurate and precise quantification.[9]

Analytical Workflow

Biological Sample Spike with (R)-Butyryl Protein Precipitation & . . Quantification
(e.g., Plasma, Urine) Carnif d5 Chloride (IS) Solid Phase Extraction LC Separation MS/MS Detection (Analyte/IS Ratio)

Click to download full resolution via product page

Typical workflow for acylcarnitine analysis using a stable isotope-labeled internal standard.

Experimental Protocol: Quantification of
Butyrylcarnitine in Human Plasma

This protocol provides a representative method for the analysis of butyrylcarnitine in human
plasma using (R)-Butyryl Carnitine-d5 Chloride as an internal standard.

1. Preparation of Standards and Quality Controls (QCs):

o Prepare a stock solution of (R)-Butyryl Carnitine-d5 Chloride in a suitable solvent (e.g.,

methanol) at a concentration of 1 mg/mL.

o Prepare a working internal standard solution by diluting the stock solution to a final

concentration of 1 pg/mL.

o Prepare calibration standards and QCs by spiking known concentrations of unlabeled butyryl
carnitine into a surrogate matrix (e.g., charcoal-stripped plasma).

2. Sample Preparation:
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To 50 pL of plasma sample, calibrator, or QC, add 10 uL of the working internal standard
solution.

Add 200 pL of cold acetonitrile to precipitate proteins.
Vortex for 1 minute and centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen.

Reconstitute the residue in 100 pL of the mobile phase.
. LC-MS/MS Analysis:
LC System: A standard HPLC or UPLC system.
Column: A C18 reversed-phase column is commonly used.[10]

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic
acid (B).

MS/MS System: A triple quadrupole mass spectrometer operating in positive electrospray
ionization (ESI) mode.

MRM Transitions: Monitor the specific precursor-to-product ion transitions for both butyryl
carnitine and (R)-Butyryl Carnitine-d5 Chloride.

. Data Analysis:
Integrate the peak areas for both the analyte and the internal standard.
Calculate the peak area ratio (analyte/internal standard).

Construct a calibration curve by plotting the peak area ratio against the concentration of the
calibration standards.

Determine the concentration of butyryl carnitine in the unknown samples from the calibration
curve.
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Physicochemical Considerations and Handling

Deuterium substitution can sometimes lead to slight changes in physicochemical properties
compared to the non-labeled compound, a phenomenon known as the kinetic isotope effect.
[11] While these effects are generally minor for properties like solubility and melting point, it is
crucial to handle the deuterated standard with care.

(R)-Butyryl Carnitine-d5 Chloride is hygroscopic and should be stored in a desiccator at the
recommended temperature to prevent degradation. When preparing solutions, it is advisable to
use anhydrous solvents and to work in a low-humidity environment. For accurate quantification,
the purity and isotopic enrichment of the standard should be verified periodically.

Conclusion

(R)-Butyryl Carnitine-d5 Chloride is an indispensable tool for researchers requiring accurate
and precise quantification of butyryl carnitine. Its use as a stable isotope-labeled internal
standard in LC-MS/MS methodologies minimizes analytical variability and enhances data
reliability. A thorough understanding of its chemical properties, synthesis, and proper handling
is paramount to achieving robust and reproducible results in metabolomic and clinical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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